Cas no 1513503-14-4 (2-(3-chloro-4-fluorophenyl)cyclopropylmethanamine)

• Product Name: 2-(3-chloro-4-fluorophenyl)cyclopropylmethanamine
• CAS No: 1513503-14-4
• MF: C₁₀H₁₁ClFN
• MW: 199.652445077896
• CID: 6239598
• PubChem ID: 81165980
• Update Time: 2025-06-10

2-(3-chloro-4-fluorophenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-4-fluorophenyl)cyclopropylmethanamine
• EN300-1984915
• AKOS019737036
• 1513503-14-4
• [2-(3-chloro-4-fluorophenyl)cyclopropyl]methanamine

• Inchi： 1S/C10H11ClFN/c11-9-4-6(1-2-10(9)12)8-3-7(8)5-13/h1-2,4,7-8H,3,5,13H2
• InChI Key： WVFUCSYAHXQLIX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1CC1CN)F

Computed Properties

• Exact Mass: 199.0564052g/mol
• Monoisotopic Mass: 199.0564052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(3-chloro-4-fluorophenyl)cyclopropylmethanamine

Comprehensive Overview of 2-(3-chloro-4-fluorophenyl)cyclopropylmethanamine (CAS No. 1513503-14-4)

2-(3-chloro-4-fluorophenyl)cyclopropylmethanamine, with the CAS number 1513503-14-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique cyclopropylmethanamine scaffold coupled with a 3-chloro-4-fluorophenyl moiety, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive building block due to its structural rigidity and functional group compatibility.

In recent years, the demand for fluorinated and chlorinated aromatic compounds like 2-(3-chloro-4-fluorophenyl)cyclopropylmethanamine has surged, driven by their role in designing targeted therapies and high-performance materials. A trending topic in scientific forums revolves around how such compounds can be optimized for CNS drug development, given their ability to cross the blood-brain barrier. Additionally, the compound’s structure-activity relationship (SAR) is frequently discussed in medicinal chemistry circles, especially for applications in neurodegenerative disease research.

The synthesis of CAS 1513503-14-4 typically involves multi-step organic reactions, including cyclopropanation and selective halogenation. Recent advancements in green chemistry have prompted explorations into catalytic methods to reduce waste and improve yields. This aligns with the broader industry shift toward sustainable synthesis, a hot topic among environmentally conscious researchers. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound’s purity and stability.

From a commercial perspective, 2-(3-chloro-4-fluorophenyl)cyclopropylmethanamine is often searched alongside terms like "custom synthesis", "pharma intermediates suppliers", and "scalable production methods". These queries reflect the growing need for reliable sources of high-quality intermediates in contract research organizations (CROs). Furthermore, its potential applications in crop protection chemicals have sparked interest in the agrochemical sector, where halogenated compounds are valued for their pest-resistant properties.

Safety and regulatory compliance are paramount when handling 1513503-14-4. While not classified as hazardous under standard guidelines, proper laboratory practices must be followed. Researchers often seek information on storage conditions, handling protocols, and compatibility with other reagents—keywords frequently tied to this compound in technical databases.

In summary, 2-(3-chloro-4-fluorophenyl)cyclopropylmethanamine (CAS 1513503-14-4) represents a compelling case study in modern chemical innovation. Its dual utility in life sciences and material engineering, combined with evolving synthesis techniques, positions it as a compound of enduring relevance. As industries prioritize precision medicine and sustainable chemistry, this molecule’s role is likely to expand, making it a staple in both academic and industrial research pipelines.